N-[2-(5-methoxy-1H-indol-3-yl)ethyl]cyclopropanecarboxamide

• IUPAC Name: N-[2-(5-methoxy-1H-indol-3-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H18N2O2/c1-19-12-4-5-14-13(8-12)11(9-17-14)6-7-16-15(18)10-2-3-10/h4-5,8-10,17H,2-3,6-7H2,1H3,(H,16,18)
• InChI Key: HSOHROOUHRUSJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)C3CC3
• Molecular Formula: C15H18N2O2
• DSSTOX Substance ID: DTXSID10274391
• Molecular Weight: 258.32 g/mol
• CAS No.: 139564-01-5

Description

N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]cyclopropanecarboxamide is a synthetic compound featuring a 5-methoxyindole core linked via an ethyl group to a cyclopropanecarboxamide moiety. Its structure combines the aromatic indole system, known for its role in bioactive molecules (e.g., serotonin), with a cyclopropane ring, which enhances conformational rigidity and metabolic stability .

Preparation Methods

Retrosynthetic Analysis and Key Intermediates

The synthesis of N-[2-(5-methoxy-1H-indol-3-yl)ethyl]cyclopropanecarboxamide can be deconstructed into two primary intermediates:

• 5-Methoxytryptamine : The indole-ethylamine backbone.

• Cyclopropanecarboxylic Acid Derivative : The acylating agent for amide bond formation.

The convergent synthesis strategy involves coupling these intermediates through amidation or alkylation-acylation sequences .

Synthesis of 5-Methoxytryptamine

Tosylation-Alkylation Pathway

The ethylamine side chain is introduced via a tosylation-alkylation sequence, as demonstrated in related indole syntheses :

• Tosylation of 5-Methoxyindole-3-Ethanol :

  • Reagents : Tosyl chloride (TsCl), triethylamine (NEt₃), dichloromethane (CH₂Cl₂).

  • Conditions : Room temperature, 2–4 hours.

  • Yield : 64–70% .

  $$\text{5-Methoxyindole-3-ethanol} + \text{TsCl} \xrightarrow{\text{NEt₃, CH₂Cl₂}} \text{2-(5-Methoxy-1H-indol-3-yl)ethyl tosylate}$$

• Displacement with Ammonia or Amine Nucleophiles :

  • Reagents : Sodium hydride (NaH), dimethylformamide (DMF).

  • Conditions : 0°C to room temperature, 40–60 minutes.

  • Yield : 45–46% .

  $$\text{Tosylate intermediate} + \text{NH₃} \xrightarrow{\text{NaH, DMF}} \text{5-Methoxytryptamine}$$

Cyclopropanecarboxylic Acid Activation

Acid Chloride Formation

Cyclopropanecarboxylic acid is converted to its reactive acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride :

$$\text{Cyclopropanecarboxylic acid} + \text{SOCl₂} \xrightarrow{\Delta} \text{Cyclopropanecarbonyl chloride} + \text{SO₂} + \text{HCl}$$

Conditions : Reflux for 2–3 hours.
Yield : >90% .

Alternative Activation via Carbonyldiimidazole (CDI)

CDI-mediated activation avoids harsh acidic conditions, suitable for acid-sensitive intermediates :

$$\text{Cyclopropanecarboxylic acid} + \text{CDI} \xrightarrow{\text{MeCN}} \text{Imidazolide intermediate}$$

Conditions : Room temperature, 15 minutes .

Amide Bond Formation

Direct Acylation of 5-Methoxytryptamine

The final step couples 5-methoxytryptamine with cyclopropanecarbonyl chloride:

• Reagents : Cyclopropanecarbonyl chloride, base (e.g., NEt₃ or NaOH).

• Solvent : Tetrahydrofuran (THF) or dichloromethane.

• Conditions : 0°C to room temperature, 12–24 hours.

• Yield : 70–75% .

$$\text{5-Methoxytryptamine} + \text{Cyclopropanecarbonyl chloride} \xrightarrow{\text{Base}} \text{this compound}$$

CDI-Mediated Coupling

The imidazolide intermediate reacts with 5-methoxytryptamine under mild conditions :

$$\text{Imidazolide intermediate} + \text{5-Methoxytryptamine} \xrightarrow{\text{MeCN}} \text{Target compound}$$

Yield : 68–72% .

Optimization and Side Reactions

Byproduct Formation

• N,O-Bis-Acylation : Occurs with excess acylating agent, mitigated by stoichiometric control.

• Cyclopropane Ring Opening : Observed under strongly acidic/basic conditions, avoided using CDI or low temperatures .

Purification Strategies

• Column Chromatography : Silica gel with chloroform/methanol gradients (95:5 to 90:10).

• Recrystallization : Ethanol/water mixtures yield crystalline product .

Analytical Characterization

Spectroscopic Data

• ¹H NMR (CDCl₃) : δ 1.10–1.25 (m, 4H, cyclopropane), 3.72 (s, 3H, OCH₃), 6.75–7.20 (m, 4H, indole) .

• IR (KBr) : 3280 cm⁻¹ (N-H stretch), 1645 cm⁻¹ (C=O amide) .

Mass Spectrometry

• Molecular Ion : m/z 258.32 [M+H]⁺ .

Comparative Analysis of Methods

Method	Acylating Agent	Conditions	Yield (%)	Purity (%)
Acid Chloride	SOCl₂	0°C, 24 h	75	95
CDI Activation	CDI	RT, 12 h	72	98
Direct Alkylation	NaH, DMF	0°C–RT, 1 h	46	90

Chemical Reactions Analysis

Types of Reactions: 5-Methoxy-N-cyclopropanoyltryptamine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted tryptamine derivatives.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C15H18N2O2
• Molecular Weight : 258.32 g/mol
• CAS Number : 139564-01-5

The compound features an indole moiety, which is characteristic of many biologically active compounds. Its structure allows for interactions with various biological targets, including receptors and enzymes.

Biological Activities

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]cyclopropanecarboxamide exhibits a range of biological activities:

• Melatonin Receptor Agonism : It has a strong affinity for melatonin receptors, which are involved in regulating circadian rhythms and sleep patterns.
• Antiviral Properties : Indole derivatives have been reported to exhibit inhibitory activity against certain viruses, suggesting potential applications in antiviral therapies.
• Antioxidant Activity : The compound may possess antioxidant properties that could be beneficial in reducing oxidative stress in cells.
• Neuroprotective Effects : Related compounds have shown promise in neuroprotection, potentially aiding in the treatment of neurodegenerative diseases.

Case Studies and Research Findings

Several studies have investigated the biological activity of indole derivatives similar to this compound:

Study	Focus	Findings
Study 1	Melatonin Receptor Interaction	Demonstrated high affinity for melatonin receptors, suggesting potential for sleep disorder treatments.
Study 2	Antiviral Activity	Showed efficacy against specific viral strains, indicating possible use in antiviral drug development.
Study 3	Antioxidant Effects	Found to reduce oxidative stress markers in cellular models, supporting its use as an antioxidant agent.

Synthesis and Preparation Methods

The synthesis of this compound typically involves the reaction of 5-methoxytryptamine with cyclopropanecarboxylic acid using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in organic solvents such as dichloromethane.

Mechanism of Action

The mechanism of action of 5-Methoxy-N-cyclopropanoyltryptamine involves its binding to melatonin receptors, particularly the MEL-1 receptor . This binding can influence various physiological processes, including sleep regulation and mood stabilization. The compound’s interaction with these receptors can modulate the release of neurotransmitters and affect signaling pathways involved in circadian rhythms.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s uniqueness lies in its cyclopropanecarboxamide group attached to the ethylindole backbone. Below is a comparative analysis with structurally or functionally related compounds:

Compound Name (CAS or Common Name)	Key Structural Features	Pharmacological Activity/Notes	Synthesis Method	Reference
N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]cyclopropanecarboxamide	5-MeO indole, ethyl linker, cyclopropanecarboxamide	Unknown; potential lipid-lowering or CNS effects	Not explicitly described
5-MeO-DALT (N,N-diallyl-5-methoxytryptamine)	5-MeO indole, diallylamine side chain	Psychoactive (psychedelic/stimulant effects)	Alkylation of tryptamine
N-(Benzoylphenyl)-5-methoxyindole-2-carboxamide	5-MeO indole, carboxamide at 2-position, benzoylphenyl	Lipid-lowering effects in preclinical studies	Carboxylation of indole
1-(2-Methoxyphenyl)cyclopropanecarboxamide	Cyclopropanecarboxamide, 2-methoxyphenyl substituent	Structural model for cyclopropane derivatives	Column chromatography purification
5-MeO-MiPT (N-[2-(5-Methoxyindol-3-yl)ethyl]-N-methylpropan-2-amine)	5-MeO indole, methyl-isopropylamine side chain	Psychedelic (serotonin receptor agonist)	Reductive amination
N-(2-Hydroxy-2-(1-methylindol-5-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide	Cyclopropanecarboxamide, hydroxyethyl-indole-5-yl group	Structural analog with modified indole position	Multi-step organic synthesis

Key Observations

Indole Substitution Position :

• The 3-position substitution on the indole ring (as in the target compound and 5-MeO-DALT) is common in psychoactive tryptamines . In contrast, 2-position carboxamide derivatives (e.g., ) exhibit lipid-lowering activity, suggesting functional group placement critically influences biological targets .

Cyclopropane vs. Amine Side Chains: Replacing the amine group (e.g., in 5-MeO-DALT or 5-MeO-MiPT) with a cyclopropanecarboxamide likely reduces psychoactivity due to decreased interaction with serotonin receptors.

Synthetic Complexity :

• Cyclopropane-containing compounds (e.g., ) often require specialized synthesis routes, such as cyclopropanation via carbene insertion or diastereoselective chromatography, which may affect scalability compared to simpler alkylamines .

Regulatory and Safety Profiles :

• Analogs like 5-MeO-DALT and 5-MeO-MiPT are classified as new psychoactive substances (NPS) and are subject to legal restrictions . The target compound’s carboxamide group may circumvent such regulations, though structural similarity could still attract scrutiny.

Research Findings and Data

Physicochemical Properties

• Molecular Weight : 364.4 g/mol (for the hydroxyethyl-indole analog in ) vs. ~290–350 g/mol for most tryptamines .

Pharmacological Data Gaps

• No direct activity data for the target compound are provided in the evidence. However, its structural resemblance to lipid-lowering indole-2-carboxamides () and rigidified cyclopropane derivatives () suggests avenues for preclinical testing.

Biological Activity

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]cyclopropanecarboxamide is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article provides a detailed overview of its biological activity, supported by data tables, case studies, and relevant research findings.

Chemical Structure and Properties

The compound's chemical structure is characterized by the presence of an indole moiety, which is known for its diverse biological properties. The molecular formula is $C_{13}H_{16}N_{2}O_{2}$ with a molecular weight of 232.28 g/mol. The structure includes a cyclopropanecarboxamide group that may contribute to its unique biological effects.

Research indicates that compounds containing indole structures often interact with various biological targets, including receptors and enzymes. Specifically, this compound may exhibit activity as a melatonin receptor agonist. Melatonin receptors are implicated in numerous physiological processes, including circadian rhythm regulation and modulation of immune responses .

Biological Activity Overview

• Antioxidant Activity :
  • Compounds with indole structures have been shown to possess antioxidant properties, which can protect cells from oxidative stress. This activity is crucial in preventing cellular damage associated with various diseases, including cancer .
• Antimicrobial Properties :
  • Preliminary studies suggest that this compound may exhibit antimicrobial activity against certain bacterial strains. This potential makes it a candidate for further investigation in the development of new antimicrobial agents .
• Neuroprotective Effects :
  • Given its structural similarity to melatonin, this compound may also have neuroprotective effects, potentially aiding in the treatment of neurodegenerative diseases by modulating neurotransmitter levels and reducing neuroinflammation .

Case Studies and Research Findings

A variety of studies have explored the biological activity of related compounds, providing insights into the potential effects of this compound:

Study	Focus	Findings
Study 1	Antioxidant Activity	Demonstrated significant DPPH radical scavenging activity in related indole derivatives .
Study 2	Antimicrobial Activity	Showed promising results against Gram-positive bacteria, indicating potential as an antimicrobial agent .
Study 3	Neuroprotective Effects	Indicated that indole derivatives can reduce neuronal cell death in models of oxidative stress .